Synthesis of homogenous site-selectively glycosylated proteins

Organic & Biomolecular Chemistry Pub Date: 2004-12-24 DOI: 10.1039/B417133K

Abstract

Apparently homogenous glycoproteins can be synthesised in good yield by a combination of site directed mutagenesis, a highly flexible but selective chemical derivatisation and efficient purification through the use of glycosyl thiosulfonates such as 2-((biotinoyl)-amino)-ethyl methanethiosulfonate.

Graphical abstract: Synthesis of homogenous site-selectively glycosylated proteins
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